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Compound of Interest

Compound Name: Roseoflavin

Cat. No.: B1679541

Essential Safety and Handling Guide for
Roseoflavin

This guide provides immediate and essential safety and logistical information for researchers,
scientists, and drug development professionals handling Roseoflavin. It offers procedural,
step-by-step guidance on operational plans, including personal protective equipment (PPE),
handling, storage, spill cleanup, and disposal.

Personal Protective Equipment (PPE)

When handling Roseoflavin, it is crucial to use the following personal protective equipment to
minimize exposure and ensure personal safety:

Eye Protection: Safety glasses are required for all routine handling. In the event of a large
spill or when there is a risk of splashing, splash goggles should be worn.

e Hand Protection: Use appropriate chemical-resistant gloves.
o Body Protection: A standard laboratory coat is mandatory.

o Respiratory Protection: For operations that may generate dust, a NIOSH-approved dust
respirator should be used. In situations with potential for high exposure to vapors, dusts, or
aerosols, a self-contained breathing apparatus is recommended.[1][2]
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Handling and Storage Protocols

Proper handling and storage are critical to maintaining the integrity of Roseoflavin and
ensuring a safe laboratory environment.

Handling:

Avoid all direct contact with skin, eyes, and clothing.[1]
e Do not ingest or inhale the substance.[1]

» Work in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation risk.[3]

» Wash hands and any exposed skin thoroughly after handling.[1]
 Remove and wash contaminated clothing before reuse.[1]

Storage:

Store in a cool, well-ventilated area.

Keep the container tightly sealed to prevent contamination and degradation.[1][3]

Protect from light.[1]

For specific storage temperatures, refer to the supplier's instructions, as recommendations
vary (e.g., 2°C - 8°C or -20°C).[1][4][5]

Quantitative Data Summary

The following table summarizes key quantitative data for Roseoflavin for easy reference and
comparison.
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Property

Value

Storage Temperature

2°C - 8°C[1] or -20°C[4][5] (solid); -80°C (in
solvent for 6 months), -20°C (in solvent for 1
month)[4][6]

Acute Toxicity (Oral LD50, mouse)

3 g/kg[7]

Acute Toxicity (Intraperitoneal LD50, mouse)

400 mg/kg[7]

Solubility in DMSO

Approximately 10 mg/mL[5] to 55 mg/mL][6]

Solubility in Dimethyl Formamide

Approximately 0.3 mg/mL[5]

Solubility in 1:1 DMSO:PBS (pH 7.2)

Approximately 0.5 mg/mL[5]

Spill and Disposal Management

Immediate and appropriate response to spills is critical. Follow these step-by-step procedures

for cleanup and disposal.

Spill Cleanup Protocol:

o Small Solid Spill:

o Wear appropriate PPE (safety glasses, lab coat, gloves, and dust respirator).

o Use tools to carefully place the spilled solid into a labeled, sealed container for waste

disposal.

o Clean the contaminated surface by spreading water and then wiping it up.

e Large Solid Spill:

o Evacuate the immediate area and ensure it is well-ventilated.

o Wear enhanced PPE (splash goggles, lab coat, gloves, and a dust respirator or self-

contained breathing apparatus).

o Use a shovel to transfer the material into a labeled, sealed container for waste disposal.
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o Clean the contaminated surface with water.

e Liquid Spill (Solution):

[e]

Wear appropriate PPE.

o

Absorb the solution with a finely-powdered, liquid-binding material such as diatomite or
universal binders.[3]

o

Collect the absorbed material into a labeled, sealed container for disposal.

[¢]

Decontaminate the surface and any affected equipment by scrubbing with alcohol.[3]
Disposal Plan:

» All waste materials, including spilled Roseoflavin and contaminated cleanup materials, must
be collected in closed, suitable containers for disposal.[1]

e Dispose of the waste at an approved waste disposal plant.[3]

» Do not allow Roseoflavin to enter the soil, subsoil, surface water, or drains, as it is very toxic
to aquatic life with long-lasting effects.[1][3]

o Ensure that any wastewater containing Roseoflavin is collected and treated at a wastewater
treatment facility.[1]

Roseoflavin Spill Response Workflow
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Roseoflavin Spill Response Workflow
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Caption: Workflow for handling a Roseoflavin spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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